Cas no 735274-67-6 (cis-2-2-Oxo-2-(3-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-2-2-Oxo-2-(3-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid
• CAS No: 735274-67-6
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• MDL: MFCD06799157
• CID: 880152
• PubChem ID: 24722519
• Update Time: 2025-08-05

cis-2-2-Oxo-2-(3-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-2-[2-Oxo-2-(3-nitrophenyl)ethyl]-cyclohexane-1-carboxylic acid
• CIS-2-[2-OXO-2-(3-NITROPHENYL)ETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• cis-2-2-Oxo-2-(3-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid
• 735274-67-6
• (1R,2R)-2-[2-(3-nitrophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• AKOS016017387
• DTXSID00641391
• MFCD06799157
• CIS-2-[2-OXO-2-(3-NITROPHENYL)ETHYL]CYCLOHEXANE-1-CARBOXYLICACID

• MDL： MFCD06799157
• Inchi： 1S/C15H17NO5/c17-14(11-5-3-6-12(8-11)16(20)21)9-10-4-1-2-7-13(10)15(18)19/h3,5-6,8,10,13H,1-2,4,7,9H2,(H,18,19)/t10-,13-/m1/s1
• InChI Key： MAUMNNKUSFXYAU-ZWNOBZJWSA-N
• SMILES： OC([C@@H]1CCCC[C@@H]1CC(C1C=CC=C(C=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 291.11067264g/mol
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 457.5±15.0 °C at 760 mmHg
• Flash Point: 157.2±27.9 °C

cis-2-2-Oxo-2-(3-nitrophenyl)ethyl-cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones